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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-4-

(trifluoromethyl)pyridine

Cat. No.: B058795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-2-fluoro-4-
(trifluoromethyl)pyridine, a key building block in modern medicinal chemistry and materials

science. This document outlines its chemical properties, synthesis, and potential applications,

with a focus on experimental data and protocols.

Chemical Identity and Properties
3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative. Its unique

substitution pattern imparts specific reactivity and properties that are highly sought after in the

synthesis of complex organic molecules.

CAS Number: 1227496-80-1[1]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₆H₂ClF₄N N/A

Molecular Weight 199.53 g/mol N/A

Appearance White to off-white solid N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, methanol)

N/A

Note: Experimental data for melting and boiling points are not readily available in public

literature. These properties should be determined experimentally.

Synthesis and Reactivity
The synthesis of 3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine typically involves multi-step

sequences starting from commercially available pyridine precursors. The reactivity of this

compound is dominated by the electronic effects of its substituents. The trifluoromethyl group is

strongly electron-withdrawing, activating the pyridine ring for nucleophilic aromatic substitution.

The chlorine and fluorine atoms are potential leaving groups, with the reactivity depending on

the reaction conditions and the nucleophile.

Diagram 1: General Synthesis Workflow
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Caption: A generalized workflow for the synthesis of the target compound.

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 3-Chloro-2-fluoro-4-
(trifluoromethyl)pyridine are proprietary to various chemical suppliers and are not publicly

available. Researchers should consult specialized synthetic chemistry literature or develop their

own routes based on analogous transformations.

Applications in Research and Development
The unique electronic and steric properties of 3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine
make it a valuable intermediate in the synthesis of:

Pharmaceuticals: The pyridine scaffold is a common motif in drug molecules. The specific

substitution pattern of this compound can be used to modulate the pharmacokinetic and

pharmacodynamic properties of a lead compound.

Agrochemicals: Halogenated pyridines are frequently used in the development of new

herbicides and pesticides.

Materials Science: The trifluoromethyl group can enhance the thermal stability and tune the

electronic properties of organic materials.

Diagram 2: Signaling Pathway Inhibition (Hypothetical)
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Caption: A hypothetical signaling pathway inhibited by a drug derived from the core compound.

Safety and Handling
As with all halogenated organic compounds, 3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine
should be handled with care in a well-ventilated fume hood. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.
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Consult the Safety Data Sheet (SDS) from the supplier for detailed handling and disposal

information.

Conclusion
3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine is a versatile and valuable building block for

the synthesis of a wide range of functional molecules. Its unique combination of substituents

provides a powerful tool for chemists to fine-tune the properties of their target compounds.

Further research into the reactivity and applications of this compound is likely to yield new

discoveries in medicine, agriculture, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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